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Compound of Interest

Compound Name: 2,3-Dichloro-6-fluorobenzoic acid

Cat. No.: B1350897

An In-depth Technical Guide to 2,3-Dichloro-6-fluorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dichloro-6-fluorobenzoic acid, identified by CAS Number 32890-91-8, is a halogenated
aromatic carboxylic acid.[1][2][3][4][5] Its polysubstituted phenyl ring makes it a valuable and
versatile building block in medicinal chemistry and organic synthesis. The presence of chlorine
and fluorine atoms allows for the fine-tuning of physicochemical properties such as lipophilicity,
metabolic stability, and binding affinity when incorporated into larger, biologically active
molecules. This guide provides a comprehensive overview of its chemical properties, a
plausible synthetic route with a detailed experimental protocol, its applications in drug
discovery, and essential safety information.

Chemical and Physical Properties

The key identifying and physical properties of 2,3-Dichloro-6-fluorobenzoic acid are
summarized below. This data is crucial for its application in synthetic chemistry, enabling
researchers to select appropriate reaction conditions and solvents.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1350897?utm_src=pdf-interest
https://www.benchchem.com/product/b1350897?utm_src=pdf-body
https://www.benchchem.com/product/b1350897?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=11396779&productDescription%3D2%2C3-DICHLORO-6-FLUOROBENZOIC+ACID+1G&countryCode=ES&language=en
https://aksci.com/item_detail.php?cat=Z0517
https://www.cookechem.com/Detail/BD1093132.htm
https://www.chemscene.com/32890-91-8.html?productObj=CS-0196043
https://www.lookchem.com/casno32890-91-8.html
https://www.benchchem.com/product/b1350897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Data Reference(s)
CAS Number 32890-91-8 [11[2]
Molecular Formula C7Hs3CI2FO2 [1][2]
Molecular Weight 209.01 g/mol [1]
Appearance White to off-white solid/powder

Melting Point 134 -136 °C [2]

Purity Specification

295% - 98+%

[2](3]

Synthesis and Manufacturing

While a single, dedicated publication detailing the synthesis of 2,3-Dichloro-6-fluorobenzoic
acid is not readily available, a chemically sound and widely practiced route can be proposed
based on established organic chemistry principles. The most common industrial method for

preparing aromatic carboxylic acids is the hydrolysis of the corresponding benzonitrile. The
following workflow outlines a plausible two-step synthesis starting from the formation of the

nitrile intermediate followed by its hydrolysis.
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CuCN / High Temp.

Step 1: Cyanation (Hypothetical)

H2S0a / H20 / Heat

Step 2: Hydrolysis

1,2-Dichloro-4-fluorobenzene 2,3-Dichloro-6-fluorobenzonitrile 2,3-Dichloro-6-fluorobenzoic acid

Diagram 1: Plausible Synthetic Workflow
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Diagram 2: Role in Drug Development Pipeline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.es/store/msds?partNumber=11396779&productDescription%3D2%2C3-DICHLORO-6-FLUOROBENZOIC+ACID+1G&countryCode=ES&language=en
https://aksci.com/item_detail.php?cat=Z0517
https://www.cookechem.com/Detail/BD1093132.htm
https://www.chemscene.com/32890-91-8.html?productObj=CS-0196043
https://www.lookchem.com/casno32890-91-8.html
https://www.benchchem.com/product/b1350897#2-3-dichloro-6-fluorobenzoic-acid-cas-number
https://www.benchchem.com/product/b1350897#2-3-dichloro-6-fluorobenzoic-acid-cas-number
https://www.benchchem.com/product/b1350897#2-3-dichloro-6-fluorobenzoic-acid-cas-number
https://www.benchchem.com/product/b1350897#2-3-dichloro-6-fluorobenzoic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1350897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

